Cas no 2229431-20-1 (N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide)

• Product Name: N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide
• CAS No: 2229431-20-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5916471
• PubChem ID: 165764628
• Update Time: 2025-10-28

N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide
• N-[3-(1-hydroxy-2-methylpropan-2-yl)phenyl]acetamide
• 2229431-20-1
• EN300-1742008

• Inchi： 1S/C12H17NO2/c1-9(15)13-11-6-4-5-10(7-11)12(2,3)8-14/h4-7,14H,8H2,1-3H3,(H,13,15)
• InChI Key： MMVOHKSPRKHNIL-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide

Comprehensive Guide to N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide (CAS No. 2229431-20-1): Properties, Applications, and Market Insights

N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide (CAS No. 2229431-20-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This hydroxy-methylpropan derivative exhibits unique structural features that make it valuable for drug discovery and material science applications. With the increasing demand for novel bioactive molecules, this phenylacetamide-based compound has emerged as a promising candidate for various therapeutic applications.

The molecular structure of N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide combines a phenylacetamide core with a hydroxy-methylpropan substitution, creating a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential as a bioactive intermediate due to its balanced hydrophilicity and lipophilicity, which are crucial properties for drug development. The presence of both hydroxyl and amide functional groups in this CAS 2229431-20-1 compound enables diverse chemical modifications, making it attractive for structure-activity relationship studies.

Recent studies have explored the application of N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide in neurological research, particularly focusing on its potential interactions with neurotransmitter systems. The compound's hydrophilic-lipophilic balance suggests possible blood-brain barrier permeability, a hot topic in current neuropharmacology research. Pharmaceutical companies are actively investigating this phenylacetamide derivative as a potential precursor for CNS-active drugs, aligning with the growing market demand for neurological therapeutics.

The synthesis of CAS 2229431-20-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Current optimization efforts focus on green chemistry approaches, responding to the pharmaceutical industry's push for more sustainable synthetic methods. The hydroxy-methylpropan moiety in this compound presents both challenges and opportunities for synthetic chemists, particularly in stereoselective synthesis and protecting group strategies.

Analytical characterization of N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide employs advanced techniques including HPLC, mass spectrometry, and NMR spectroscopy. Quality control is particularly important for this pharmaceutical intermediate, as even minor impurities can significantly impact downstream applications. Recent advancements in analytical technology have improved the detection limits for related substances in this CAS 2229431-20-1 material, ensuring higher standards for research-grade compounds.

Market trends indicate growing interest in N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide from both academic and industrial sectors. The global market for specialized pharmaceutical intermediates is projected to grow significantly, driven by increased R&D investment in novel drug development. Suppliers of this hydroxy-methylpropan derivative are expanding production capabilities to meet rising demand, while maintaining strict quality control measures.

Regulatory considerations for CAS 2229431-20-1 vary by region and intended use. While not currently classified as a controlled substance, proper handling and documentation are essential for research applications. The compound's phenylacetamide structure falls within regulatory frameworks governing pharmaceutical precursors in many jurisdictions, requiring compliance with appropriate safety and reporting standards.

Future research directions for N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide include exploration of its potential in targeted drug delivery systems and as a building block for more complex molecular architectures. The compound's versatile chemical properties make it particularly interesting for developing prodrug strategies, a rapidly evolving area in medicinal chemistry. As computational chemistry and AI-assisted drug design advance, the role of such well-characterized intermediates becomes increasingly important in accelerating drug discovery pipelines.

Storage and handling recommendations for CAS 2229431-20-1 emphasize protection from moisture and extreme temperatures, typical requirements for hydroxy-containing compounds. Proper labeling and material safety data sheets are essential for laboratory use, following standard protocols for handling organic chemicals. The stability profile of this phenylacetamide derivative under various conditions is an active area of investigation, with implications for formulation development.

In conclusion, N-3-(1-hydroxy-2-methylpropan-2-yl)phenylacetamide (CAS No. 2229431-20-1) represents an important chemical entity with diverse potential applications in pharmaceutical research and development. Its unique combination of functional groups and favorable physicochemical properties position it as a valuable tool for medicinal chemists. As research continues to uncover new applications for this hydroxy-methylpropan derivative, its significance in drug discovery and material science is likely to grow, reflecting broader trends in the search for innovative therapeutic agents and functional materials.